Cas no 713530-57-5 (1H-Benzimidazole, 5-bromo-7-nitro-)
713530-57-5 structure
Product Name:1H-Benzimidazole, 5-bromo-7-nitro-
CAS No:713530-57-5
MF:C7H4BrN3O2
MW:242.029560089111
CID:4716311
Update Time:2023-08-16
1H-Benzimidazole, 5-bromo-7-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole, 5-bromo-7-nitro-
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- Inchi: 1S/C7H4BrN3O2/c8-4-1-5-7(10-3-9-5)6(2-4)11(12)13/h1-3H,(H,9,10)
- InChI Key: IRYJFUNUDRADTJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2=C(C=1)NC=N2)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- Topological Polar Surface Area: 74.5
1H-Benzimidazole, 5-bromo-7-nitro- Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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